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Compound of Interest

1-(4-Methoxy-3-
Compound Name:
methylphenyl)ethanol

Cat. No.: B7814353

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of 1-(4-Methoxy-3-methylphenyl)ethanol, ensuring the protection of both laboratory
personnel and the environment.

Essential Safety and Hazard Information

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards
associated with 1-(4-Methoxy-3-methylphenyl)ethanol. While comprehensive toxicological
properties have not been fully investigated, the available safety data indicates it is a
combustible liquid.[1]
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Property Value Source

Molecular Formula C9H1202 PubChem|[2]

Molecular Weight 152.19 g/mol PubChem[2][3]

Flash Point 102 °C / 215.6 °F Safety Data Sheet[4]
Physical State Liquid Safety Data Sheet[4][5]
Appearance Colorless Safety Data Sheet[4][5]
Odor Alcohol-like Safety Data Sheet[4][5]

Step-by-Step Disposal Protocol

The disposal of 1-(4-Methoxy-3-methylphenyl)ethanol must be conducted in accordance with
federal, state, and local hazardous waste regulations.[6][7][8] The following protocol outlines
the necessary steps for its safe and compliant disposal.

1. Waste ldentification and Classification:

e The first step is to classify 1-(4-Methoxy-3-methylphenyl)ethanol as a hazardous waste.[9]
Due to its combustible nature and its chemical class (substituted phenol), it should be treated
as a hazardous chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste classification and to obtain the correct hazardous waste labels.

2. Segregation and Collection:
e Do not dispose of 1-(4-Methoxy-3-methylphenyl)ethanol down the drain.[1][10][11]

» Collect all waste containing this chemical, including contaminated personal protective
equipment (PPE), pipette tips, and absorbent materials, in a dedicated and compatible waste
container.[11]

e The container must be made of a material compatible with the chemical and have a secure,
tight-fitting lid to prevent spills and the release of vapors.[12]
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3. Labeling:

o Properly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "1-(4-Methoxy-3-methylphenyl)ethanol,” and any other information
required by your institution or local regulations.[12]

¢ |[ndicate the start date of waste accumulation on the label.
4. Storage:

» Store the sealed hazardous waste container in a designated, well-ventilated satellite
accumulation area.[1][10]

e The storage area should be away from heat, sparks, and open flames.[1][10]

o Ensure the container is stored in secondary containment to prevent the spread of material in
case of a leak.

5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

e Do not attempt to treat or dispose of the chemical waste on your own.[9]
Emergency Procedures for Spills
In the event of a spill, follow these procedures:
e Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE (gloves, safety goggles, and a lab coat), absorb the spill with an
inert absorbent material such as vermiculite, sand, or a spill pad.[13]

o Collect the contaminated absorbent material and place it in the designated hazardous
waste container.[4][10]
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o Clean the spill area with soap and water.[13]

o Large Spills:

[e]

Evacuate the area immediately.

o

Notify your laboratory supervisor and EHS department.[13]

[¢]

Prevent entry into the affected area until it has been deemed safe by trained personnel.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Methoxy-3-methylphenyl)ethanol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://www.benchchem.com/product/b7814353?utm_src=pdf-body
https://www.benchchem.com/product/b7814353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 1-(4-Methoxy-3-methylphenyl)ethanol

Start: Generation of
1-(4-Methoxy-3-methylphenyl)ethanol Waste

Step 1: CI""ssification

Is the material a waste product?

Classify as Hazardous Waste

(Combustible Liquid, Substituted Phenol)

Step 2: Handling & (i?llection

Is a compatible waste
container available?

No
\

Obtain a properly labeled,
compatible waste container

Yes

Segregate and collect all waste

(liquid, contaminated solids) in the container

Step 3: S‘ ;orage

Is the container properly labeled
with 'Hazardous Waste' and contents?

[o]

A\

Affix a complete hazardous waste label Yes

Store in a designated, well-ventilated

satellite accumulation area with
secondary containment

Step 4:‘?isposal

Is the container full or has it
reached the accumulation time limit?

Contact Environmental Health & Safety (EHS)
or a licensed waste contractor for pickup

Waste is transported and disposed of
by authorized personnel

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-(4-Methoxy-3-methylphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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